Cas no 1021119-99-2 (N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)

• Product Name: N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• CAS No: 1021119-99-2
• MF: C₁₆H₁₄N₆O₂S₂
• MW: 386.451359272003
• CID: 6278768
• PubChem ID: 42138337
• Update Time: 2025-06-07

N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• 1021119-99-2
• VU0636702-1
• N-(6-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide
• AKOS024499444
• F5126-0077
• N-[6-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide

• Inchi： 1S/C16H14N6O2S2/c1-10-19-22-16(26-10)18-13(23)9-25-14-8-7-12(20-21-14)17-15(24)11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,20,24)(H,18,22,23)
• InChI Key： PIHXIVUAJCUNTQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1C=CC=CC=1)=O)CC(NC1=NN=C(C)S1)=O

Computed Properties

• Exact Mass: 386.06196606g/mol
• Monoisotopic Mass: 386.06196606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide

Introduction to N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021119-99-2)

N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1021119-99-2, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a pyridazine core, a thiadiazole moiety, and an amide linkage. These structural elements contribute to its unique chemical properties and potential biological functions.

The pyridazine ring is a heterocyclic aromatic compound that serves as a key pharmacophore in many bioactive molecules. Its presence in N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide suggests that the compound may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer activities. The thiadiazole moiety, on the other hand, is well-known for its role in various pharmaceutical applications due to its ability to interact with biological targets in a highly specific manner. This component adds another layer of complexity to the compound's potential biological activity.

The amide group in the molecule plays a crucial role in modulating its solubility and bioavailability. Amides are frequently incorporated into drug molecules because they can enhance stability while also facilitating interaction with biological receptors. In the context of N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide, the amide linkage connects the pyridazine ring to the benzamide portion of the molecule, creating a stable and functional entity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide with remarkable accuracy. By leveraging machine learning algorithms and large datasets of known bioactive molecules, scientists can identify potential targets and mechanisms of action for new compounds. This approach has significantly accelerated the drug discovery process and has led to the identification of numerous promising candidates for further development.

In vitro studies have begun to uncover the potential therapeutic applications of N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The presence of both the pyridazine and thiadiazole moieties suggests that it could interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance its therapeutic profile.

The synthesis of N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical methodology but also pave the way for scalable production processes.

The pharmacokinetic properties of N-[6-{(5-methyl-thiadiazolizinylcarbamoyl)methanesulfonamido}pyridazin]-3-yi-benzamide are under active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary studies indicate that this compound exhibits reasonable solubility and stability under physiological conditions, which are favorable attributes for drug development.

The role of N-[6-{(5-methyl-thiadiazolizinylcarbamoyl)methanesulfonamido}pyridazin]-3-yi-benzamide in addressing unmet medical needs remains an area of active exploration. Researchers are particularly interested in its potential as an inhibitor of enzymes that play a role in chronic diseases such as diabetes and cardiovascular disorders. By modulating these enzymatic pathways, N-[6-{(5-methyl-thiadiazolizinylcarbamoyl)methanesulfonamido}pyridazin]-3-yi-benzamide could offer new therapeutic strategies for patients suffering from these conditions.

The integration of structural biology techniques has provided deeper insights into how N-[6-{(5-methyl-thiadiazolizinylcarbamoyl)methanesulfonamido}pyridazin]-3-yi-benzamide interacts with biological targets at the molecular level. High-resolution crystal structures of protein-ligand complexes have revealed key interactions that contribute to its binding affinity and specificity. These structural insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing the compound's pharmacological properties.

The future prospects for N-[6-{(5-methyl-thiadiazolizinylcarbamoyl)methanesulfonamido}pyridazin]-3-yi-benzamide are bright. Ongoing research is focused on refining its chemical structure to enhance its potency and reduce potential side effects. Additionally, exploratory studies are being conducted to evaluate its efficacy in animal models of human disease. These efforts are expected to yield valuable data that will inform future clinical trials and potentially lead to new treatments for various medical conditions.

In conclusion, N-[6-{(5-methyl-thiadiazolizinylcarbamoyl)methanesulfonamido}pyridazin]-3-yi-benzamide (CAS No. 1021119{99}-2{)} is a promising compound with significant potential in pharmaceutical applications{}. Its unique molecular structure{}, characterized by key functional groups such as pyridazine, thiadiazole, and amide{}, positions it as a candidate for further exploration in drug discovery{}. With continued research aimed at understanding its biological activity{}, optimizing its pharmacokinetic properties{()}, and evaluating its therapeutic potential{()}, this compound holds exciting possibilities for advancing medical science{}